2-Methyl-5-(2-methyl-2,3-dihydroindole-1-carbonyl)isoindole-1,3-dione

• IUPAC Name: 2-methyl-5-(2-methyl-2,3-dihydroindole-1-carbonyl)isoindole-1,3-dione
• InChI: InChI=1S/C19H16N2O3/c1-11-9-12-5-3-4-6-16(12)21(11)17(22)13-7-8-14-15(10-13)19(24)20(2)18(14)23/h3-8,10-11H,9H2,1-2H3
• InChI Key: CBQVVZVEZCEUQK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)C3=CC4=C(C=C3)C(=O)N(C4=O)C
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol

Description

2-Methyl-5-(2-methyl-2,3-dihydroindole-1-carbonyl)isoindole-1,3-dione, also known as MI-2, is a synthetic compound that has been developed for its potential use as a cancer treatment. MI-2 belongs to a class of compounds known as small molecule inhibitors, which are designed to inhibit the activity of specific proteins that are involved in cancer cell growth and survival.

Mechanism of Action

2-Methyl-5-(2-methyl-2,3-dihydroindole-1-carbonyl)isoindole-1,3-dione works by inhibiting the activity of MALT1, which is a protein that plays a critical role in the growth and survival of cancer cells. MALT1 is involved in a signaling pathway that promotes the growth and survival of cancer cells, and by inhibiting its activity, this compound can prevent the growth and spread of cancer. This compound has also been shown to induce cell death in cancer cells, which further contributes to its anti-cancer effects.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects that contribute to its anti-cancer properties. In particular, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound also inhibits the activity of MALT1, which is involved in the activation of immune cells that promote the growth and survival of cancer cells. Additionally, this compound has been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One advantage of 2-Methyl-5-(2-methyl-2,3-dihydroindole-1-carbonyl)isoindole-1,3-dione is that it has been shown to be effective in inhibiting the growth and spread of several different types of cancer, including lymphoma and leukemia. Additionally, this compound has been shown to enhance the effectiveness of other cancer treatments, which may make it a useful addition to existing cancer treatment regimens. However, there are also limitations to the use of this compound in lab experiments. For example, the synthesis method for this compound is complex and requires specialized equipment and expertise. Additionally, this compound may have off-target effects that could limit its usefulness as a cancer treatment.

Future Directions

There are several future directions for research on 2-Methyl-5-(2-methyl-2,3-dihydroindole-1-carbonyl)isoindole-1,3-dione. One area of focus is the development of more efficient and cost-effective synthesis methods for this compound, which could make it more accessible for research and clinical use. Additionally, researchers are exploring the use of this compound in combination with other cancer treatments to enhance its effectiveness. Finally, there is ongoing research on the potential use of this compound in the treatment of other diseases, such as autoimmune disorders and inflammatory conditions.

Synthesis Methods

2-Methyl-5-(2-methyl-2,3-dihydroindole-1-carbonyl)isoindole-1,3-dione can be synthesized using a multi-step process that involves the reaction of several different chemical compounds. The synthesis method for this compound is complex and requires a high degree of expertise and specialized equipment. The final product is a white powder that is highly pure and can be used for further research and experimentation.

Scientific Research Applications

2-Methyl-5-(2-methyl-2,3-dihydroindole-1-carbonyl)isoindole-1,3-dione has been the subject of extensive scientific research due to its potential use as a cancer treatment. In particular, this compound has been found to be effective in inhibiting the activity of a protein known as MALT1, which is involved in the growth and survival of cancer cells. Studies have shown that this compound can induce cell death in cancer cells and can also enhance the effectiveness of other cancer treatments.